Cas no 187662-48-2 (Ethanol, 2-[2-[2-(4-iodophenoxy)ethoxy]ethoxy]-)

• Product Name: Ethanol, 2-[2-[2-(4-iodophenoxy)ethoxy]ethoxy]-
• CAS No: 187662-48-2
• MF: C₁₂H₁₇IO₄
• MW: 352.165456533432
• CID: 1383143
• Update Time: 2024-08-16

Ethanol, 2-[2-[2-(4-iodophenoxy)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[2-(4-iodophenoxy)ethoxy]ethoxy]-

• Inchi： 1S/C12H17IO4/c13-11-1-3-12(4-2-11)17-10-9-16-8-7-15-6-5-14/h1-4,14H,5-10H2
• InChI Key： FKAFMFGXPGWGEG-UHFFFAOYSA-N
• SMILES： C(O)COCCOCCOC1=CC=C(I)C=C1

Computed Properties

• Exact Mass: 352.01671
• Monoisotopic Mass: 352.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• Boiling Point: 419.8±40.0 °C(Predicted)
• PSA: 47.92
• pka: 14.36±0.10(Predicted)